![molecular formula C10H15F3N2O B1467155 Azetidin-3-yl(4-(trifluoromethyl)piperidin-1-yl)methanone CAS No. 1478039-79-0](/img/structure/B1467155.png)
Azetidin-3-yl(4-(trifluoromethyl)piperidin-1-yl)methanone
Overview
Description
Azetidin-3-yl(4-(trifluoromethyl)piperidin-1-yl)methanone (ATMP) is a synthetic compound that has been studied extensively in the scientific community. It is a derivative of the azetidine-3-carboxylic acid, and is commonly used in laboratory experiments to study its biochemical and physiological effects. ATMP has been found to possess a wide range of properties, including antimicrobial, anti-inflammatory, and antifungal properties.
Scientific Research Applications
Agrochemical Industry
The trifluoromethyl group, a key structural motif in Azetidin-3-yl(4-(trifluoromethyl)piperidin-1-yl)methanone , is widely used in the agrochemical industry. This compound can be utilized in the synthesis of active ingredients for pesticides. More than 50% of the pesticides launched in the last two decades have been fluorinated, indicating the importance of such compounds in crop protection .
Pharmaceutical Development
In pharmaceuticals, the trifluoromethyl group enhances the biological activity and physical properties of compounds. Azetidin-3-yl derivatives are used in the development of new pharmaceuticals, with several candidates currently undergoing clinical trials. The unique physicochemical properties of the fluorine atom contribute to the biological activities .
Veterinary Medicine
Similar to its applications in human pharmaceuticals, this compound’s derivatives are also used in veterinary medicine. The trifluoromethyl group plays a significant role in developing treatments for animals, improving the efficacy of veterinary drugs .
Organic Synthesis
The compound serves as an intermediate in organic synthesis, particularly in creating novel heterocyclic amino acid derivatives. These derivatives are synthesized through reactions like aza-Michael addition and Suzuki–Miyaura cross-coupling, leading to a variety of biologically active molecules .
Antiviral Research
Derivatives of Azetidin-3-yl have shown promise in antiviral research, particularly against viruses like SARS-CoV-2. Some hybrids have exhibited enhanced activity with significant IC50 values, indicating potential therapeutic applications .
Material Science
In the field of functional materials, the trifluoromethyl group’s inclusion in compounds like Azetidin-3-yl derivatives can alter the materials’ properties, such as increasing resistance to degradation or improving performance under various conditions .
properties
IUPAC Name |
azetidin-3-yl-[4-(trifluoromethyl)piperidin-1-yl]methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15F3N2O/c11-10(12,13)8-1-3-15(4-2-8)9(16)7-5-14-6-7/h7-8,14H,1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIZWJBHOXPLPLJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(F)(F)F)C(=O)C2CNC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15F3N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Azetidine-3-carbonyl)-4-(trifluoromethyl)piperidine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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